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Compound of Interest

Compound Name: Propyl(pyrimidin-5-ylmethyl)amine

CAS No.: 1275458-06-4

Cat. No.: B3096257

Get Quote

The pyrimidine ring is a fundamental heterocyclic motif that forms the backbone of essential

biomolecules, including the nucleobases cytosine, thymine, and uracil, which are integral to the

structure and function of DNA and RNA.[1] This prevalence in nature has made the pyrimidine

scaffold a privileged structure in medicinal chemistry, with its derivatives exhibiting a vast array

of pharmacological activities.[2][3] Pyrimidine-containing drugs are utilized as antimicrobial,

antineoplastic, and antiviral agents, underscoring the versatility of this chemical core in

targeting various biological pathways.[2][4] The exploration of novel pyrimidine derivatives

remains a vibrant area of research, aimed at the development of new therapeutic agents with

improved efficacy and selectivity.[1]

Chemical Identification and Properties of N-
(Pyrimidin-5-ylmethyl)pyridin-2-amine
N-(Pyrimidin-5-ylmethyl)pyridin-2-amine is a heterocyclic compound featuring a pyrimidine ring

linked to a pyridine ring via a methylamine bridge.[5][6] This structural arrangement provides a

unique three-dimensional conformation and a distribution of hydrogen bond donors and

acceptors that can facilitate interactions with biological macromolecules.[5]
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Identifier Value Source

CAS Number 1383916-51-5 [7],

Molecular Formula C₁₀H₁₀N₄ [6], [7]

Molecular Weight 186.21 g/mol [6], [7]

Physical Form Solid

SMILES
C1=CC=NC(=C1)NCC2=CN=

CN=C2
[6]

InChIKey
DBHFICNYODFKBO-

UHFFFAOYSA-N
[6]

Synthesis Protocol: Reductive Amination
The primary synthetic route to N-(Pyrimidin-5-ylmethyl)pyridin-2-amine is through reductive

amination.[5] This robust and versatile method involves the reaction of pyrimidine-5-

carbaldehyde with a primary amine, in this case, 2-aminopyridine, to form an intermediate

imine (Schiff base), which is then reduced to the corresponding secondary amine.
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Reactants

Reaction Steps

Pyrimidine-5-carbaldehyde

Imine Intermediate
(Schiff Base)

Condensation
(-H₂O)

2-Aminopyridine

N-(Pyrimidin-5-ylmethyl)pyridin-2-amine

Reduction

Reducing Agent
(e.g., NaBH(OAc)₃, NaBH₃CN)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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